Cas no 40497-11-8 (Ethyl 2,3-dicyanopropionate)

• Product Name: Ethyl 2,3-dicyanopropionate
• CAS No: 40497-11-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD08061844
• CID: 55235
• PubChem ID: 10725530
• Update Time: 2025-10-29

Ethyl 2,3-dicyanopropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dicyanopropanoate
• Ethyl 2,3-Dicyanopropionate
• 2,3-Dicyanopropanoic Acid Ethyl Ester
• 2,3-Dicyanopropionic Acid Ethyl Ester
• Ethyl 2,3-Dicyanopropanate
• Propionicacid, 2,3-dicyano-, ethyl ester (6CI)
• Ethyl2,3-dicyanopropionate
• Propanoic acid, 2,3-dicyano-, ethyl ester
• KSC497M8R
• NPZOLWMDTPEVEI-UHFFFAOYSA-N
• AK109079
• AB0008487
• ST24046754
• 497E118
• A852229
• AS-10975
• SCHEMBL2002088
• SY107598
• InChI=1/C7H8N2O2/c1-2-11-7(10)6(5-9)3-4-8/h6H,2-3H2,1H
• EN300-6428157
• E1366
• CS-0022344
• 40497-11-8
• DTXSID60443934
• J-520666
• MFCD08061844
• AC-414
• FT-0655375
• AMY3976
• AKOS006287159
• Ethyl 2,3-dicyanopropionate

• MDL： MFCD08061844
• Inchi： 1S/C7H8N2O2/c1-2-11-7(10)6(5-9)3-4-8/h6H,2-3H2,1H3
• InChI Key： NPZOLWMDTPEVEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CC#N)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.9

Experimental Properties

• Color/Form: Colorless or light yellow oily liquid
• Density: 1.128
• Boiling Point: 140°C/1mmHg(lit.)
• Flash Point: 170ºC
• Refractive Index: 1.448
• PSA: 73.88000
• LogP: 0.60296

Ethyl 2,3-dicyanopropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Storage Condition：Store at room temperature

Additional information on Ethyl 2,3-dicyanopropionate

Comprehensive Overview of Ethyl 2,3-dicyanopropionate (CAS No. 40497-11-8): Properties, Applications, and Industry Insights

Ethyl 2,3-dicyanopropionate (CAS No. 40497-11-8) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. Its molecular structure, featuring both ester and dinitrile functional groups, enables unique reactivity, making it a valuable building block in modern organic chemistry. This article delves into its physicochemical properties, synthesis methods, and emerging applications while addressing trending topics like green chemistry and sustainable synthesis.

The compound’s systematic name, ethyl 2,3-dicyanopropanoate, reflects its cyano group (-CN) and ethyl ester (-COOEt) functionalities. With a molecular formula of C₇H₈N₂O₂, it exhibits a molecular weight of 152.15 g/mol. Key physical properties include a melting point range of 40–45°C and solubility in polar organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). These characteristics facilitate its use in multistep synthesis and catalytic reactions, aligning with industry demands for high-purity intermediates.

Recent advancements highlight the role of Ethyl 2,3-dicyanopropionate in heterocyclic compound synthesis, particularly for pyridine and pyrrole derivatives. Researchers are exploring its potential in photoactive materials and bioconjugation, driven by the growing interest in functionalized nanomaterials and drug-delivery systems. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in constructing fluorescent probes, underscoring its relevance in biomedical imaging.

From an industrial perspective, the compound’s synthesis often involves Knoevenagel condensation between ethyl cyanoacetate and formaldehyde, followed by cyanation. Optimizing this process for atom economy and waste reduction resonates with the principles of green chemistry—a topic dominating academic and industrial discourse. Manufacturers are increasingly adopting continuous flow reactors to enhance yield and minimize environmental impact, addressing ESG (Environmental, Social, and Governance) metrics.

Market trends reveal rising demand for Ethyl 2,3-dicyanopropionate in Asia-Pacific regions, fueled by expansions in pharmaceutical API production and crop protection chemicals. Regulatory frameworks such as REACH and FDA guidelines ensure its safe handling and application. Frequently searched queries like "Ethyl 2,3-dicyanopropionate supplier" and "CAS 40497-11-8 price trends" reflect commercial interest, while academic searches focus on "mechanism of dicyanopropionate reactions" and "scalable synthesis methods."

In conclusion, Ethyl 2,3-dicyanopropionate (CAS No. 40497-11-8) exemplifies the intersection of innovation and practicality in fine chemicals. Its adaptability to catalysis, material science, and life sciences positions it as a critical component in next-generation chemical solutions. As industries prioritize sustainability and efficiency, this compound’s role is poised to expand, offering opportunities for research and commercialization alike.